Cas no 333312-08-6 (7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid)

7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid is a heterocyclic compound featuring a fused thienoquinoline scaffold with carboxylic acid functionality at the 2-position and methyl substituents at the 7- and 8-positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The carboxylic acid group allows for further derivatization, while the methyl groups enhance stability and influence reactivity. Its rigid aromatic framework is advantageous for applications in materials science, particularly in the development of optoelectronic materials. The compound’s well-defined structure and functional group compatibility make it suitable for targeted research in drug discovery and advanced material design.
7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid structure
333312-08-6 structure
Product name:7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
CAS No:333312-08-6
MF:C14H11NO2S
MW:257.308
CID:3073401
PubChem ID:865768

7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
    • 7,8-dimethylthieno[2,3-b]quinoline-2-carboxylic acid
    • Oprea1_662980
    • 7,8-dimethylthieno[2,3-b]quinoline-2-carboxylicacid
    • 333312-08-6
    • BAS 02137206
    • Oprea1_049591
    • AKOS000300185
    • Inchi: InChI=1S/C14H11NO2S/c1-7-3-4-9-5-10-6-11(14(16)17)18-13(10)15-12(9)8(7)2/h3-6H,1-2H3,(H,16,17)
    • InChI Key: AVTYCVDJBULGNK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 257.05104977Da
  • Monoisotopic Mass: 257.05104977Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 78.4Ų

7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1627248-5g
7,8-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid
333312-08-6 98%
5g
¥10290.00 2024-05-18
Chemenu
CM258559-5g
7,8-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid
333312-08-6 97%
5g
$*** 2023-05-30

7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Related Literature

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